Cas no 1000896-42-3 (5-[(3,5-Dimethoxyphenyl)methoxy]-2H-pyrazol-3-amine)

• Product Name: 5-[(3,5-Dimethoxyphenyl)methoxy]-2H-pyrazol-3-amine
• CAS No: 1000896-42-3
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD24848807
• CID: 2144625
• Update Time: 2023-08-03

5-[(3,5-Dimethoxyphenyl)methoxy]-2H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(3,5-dimethoxyphenyl)methoxy]-2H-pyrazol-3-amine
• HMGMDYOHVQVZLD-UHFFFAOYSA-N
• 5-[(3,5-dimethoxyphenyl)methoxy]-1h-pyrazol-3-amine
• 5-[(3,5-Dimethoxyphenyl)methoxy]-2H-pyrazol-3-amine

• MDL： MFCD24848807
• Inchi： 1S/C12H15N3O3/c1-16-9-3-8(4-10(5-9)17-2)7-18-12-6-11(13)14-15-12/h3-6H,7H2,1-2H3,(H3,13,14,15)
• InChI Key： HMGMDYOHVQVZLD-UHFFFAOYSA-N
• SMILES： O(C1C=C(N)NN=1)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 249.111
• Monoisotopic Mass: 249.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4